Cas no 21113-37-1 (1,1'-Biphenyl, 4,4',5,5'-tetramethyl-2,2'-dinitro-)

• Product Name: 1,1'-Biphenyl, 4,4',5,5'-tetramethyl-2,2'-dinitro-
• CAS No: 21113-37-1
• MF: C₁₆H₁₆N₂O₄
• MW: 300.309244155884
• CID: 237989
• PubChem ID: 22748486
• Update Time: 2025-04-19

1,1'-Biphenyl, 4,4',5,5'-tetramethyl-2,2'-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4,4',5,5'-tetramethyl-2,2'-dinitro-
• 1-(4,5-dimethyl-2-nitrophenyl)-4,5-dimethyl-2-nitrobenzene
• 21113-37-1
• 4,4',5,5'-Tetramethyl-2,2'-dinitro-1,1'-biphenyl
• SCHEMBL11554386
• DTXSID70628033

• Inchi： 1S/C16H16N2O4/c1-9-5-13(15(17(19)20)7-11(9)3)14-6-10(2)12(4)8-16(14)18(21)22/h5-8H,1-4H3
• InChI Key： KBOQTUPXYVEQJR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C)C(C)=CC=1C1C=C(C)C(C)=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 300.11100700g/mol
• Monoisotopic Mass: 300.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 91.6Ų